Cas no 7251-01-6 ((e)-1-(3,4,5-trimethoxyphenyl)-n-[(z)-(3,4,5-trimethoxyphenyl)methylideneamino]methanimine)

• Product name: (e)-1-(3,4,5-trimethoxyphenyl)-n-[(z)-(3,4,5-trimethoxyphenyl)methylideneamino]methanimine
• CAS No: 7251-01-6
• MF: C₂₀H₂₄N₂O₆
• MW: 388.41436
• CID: 977251
• PubChem ID: 6285395

(e)-1-(3,4,5-trimethoxyphenyl)-n-[(z)-(3,4,5-trimethoxyphenyl)methylideneamino]methanimine Chemical and Physical Properties

Names and Identifiers

• (e)-1-(3,4,5-trimethoxyphenyl)-n-[(z)-(3,4,5-trimethoxyphenyl)methylideneamino]methanimine
• 3.4.5-Trimethoxy-benzaldazin; NSC30431; Bis-(3,4,5-trimethoxy-benzyliden)-hydrazin; 3,4,5-trimethoxybenzaldehyde N-[-(3,4,5-trimethoxyphenyl)methylidene]hydrazone; bis-(3,4,5-trimethoxy-benzylidene)-hydrazine;
• DTXSID40422348
• NSC-30431
• NSC30431
• 7251-01-6

• Inchi： InChI=1S/C20H24N2O6/c1-23-15-7-13(8-16(24-2)19(15)27-5)11-21-22-12-14-9-17(25-3)20(28-6)18(10-14)26-4/h7-12H,1-6H3/b21-11-,22-12+
• InChI Key： DDYCVNVXONZPBT-ZCJKAFFOSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C=NN=CC2=CC(=C(C(=C2)OC)OC)OC

Computed Properties

• Exact Mass: 388.16352
• Monoisotopic Mass: 388.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.141
• Boiling Point: 502.443°C at 760 mmHg
• Flash Point: 206.182°C
• Refractive Index: 1.517
• PSA: 80.1
• LogP: 3.19120